Cas no 1805074-33-2 (2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805074-33-2
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4895393
• Update Time: 2025-10-28

2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-2-5-4(8(12,13)14)1-3(6(10)11)7(15)16-5/h1,6H,2H2
• InChI Key： JRJVRDRHZQDAME-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(F)(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805074-33-2)

2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine, identified by its CAS number 1805074-33-2, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of multiple fluorinated and halogenated substituents, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine consists of a pyridine core substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 5-position, an iodo group at the 6-position, and a trifluoromethyl group at the 3-position. This arrangement of functional groups imparts distinct chemical properties that make the compound highly versatile for synthetic applications. The chloromethyl group, in particular, serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores or bioactive moieties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of fluorine atoms in 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine not only enhances its metabolic stability but also influences its electronic properties, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The reactive chloromethyl group allows for facile introduction of other functional groups through nucleophilic addition reactions, while the iodo and trifluoromethyl substituents provide additional handles for further modifications. This flexibility makes 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug discovery. Molecular modeling studies suggest that compounds containing multiple fluorinated substituents can exhibit improved binding affinity to biological targets. This is particularly relevant for 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine, which possesses three fluorine atoms strategically positioned to interact with biological systems.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a lead molecule for new drugs. Researchers have been investigating its efficacy in various disease models, including cancer and infectious diseases. Preliminary studies indicate that derivatives of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine may exhibit potent activity against certain pathogens and tumor cells. These findings underscore the compound's significance as a pharmacological tool.

Moreover, the agrochemical sector has also recognized the value of this compound as a precursor for developing novel pesticides and herbicides. Pyridine-based agrochemicals are known for their effectiveness in protecting crops from pests and diseases. The unique structural features of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine make it an ideal candidate for generating new compounds with enhanced biological activity and environmental safety.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805074-33-2) represents a significant advancement in heterocyclic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural composition and reactivity make it a versatile intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is likely to grow even further.